Cas no 2172437-84-0 (1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclohexane-1-carboxylic acid
• CAS No: 2172437-84-0
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 6395132
• PubChem ID: 165602546
• Update Time: 2025-05-21

1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclohexane-1-carboxylic acid
• EN300-1630432
• 2172437-84-0

• Inchi： 1S/C14H24O3/c1-12(2)8-9-14(17,10-12)13(11(15)16)6-4-3-5-7-13/h17H,3-10H2,1-2H3,(H,15,16)
• InChI Key： MMOPGHCEWLXCCB-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclohexane-1-carboxylic acid

1-(1-Hydroxy-3,3-Dimethylcyclopentyl)Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

1-(1-Hydroxy-3,3-Dimethylcyclopentyl)Cyclohexane-1-Carboxylic Acid, identified by the CAS number 2172437-84-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a cyclohexane ring substituted with a hydroxyl group and a cyclopentyl group bearing two methyl substituents. The presence of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 1-(1-Hydroxy-3,3-Dimethylcyclopentyl)Cyclohexane-1-Carboxylic Acid involves a series of intricate organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Recent advancements in asymmetric catalysis have enabled researchers to optimize the synthesis process, thereby enhancing the efficiency and scalability of its production. This has opened up new avenues for exploring its applications in drug discovery and material science.

In terms of biological activity, this compound has shown promising results in preliminary studies. It exhibits selective binding to certain protein targets, suggesting its potential as a lead molecule in the development of novel therapeutic agents. Researchers have also investigated its ability to modulate cellular signaling pathways, which could be exploited for treating various diseases, including cancer and neurodegenerative disorders.

The structural complexity of CAS No. 2172437-84-0 presents both challenges and opportunities for further research. On one hand, the steric hindrance introduced by the cyclopentyl group complicates certain chemical transformations. On the other hand, this feature can be leveraged to design molecules with enhanced pharmacokinetic profiles, such as improved bioavailability and reduced toxicity.

Recent studies have also focused on the environmental impact of this compound. Researchers are exploring its biodegradability and ecological effects to ensure sustainable practices in its production and use. These efforts align with the growing emphasis on green chemistry principles within the scientific community.

In conclusion, 1-(1-Hydroxy-3,3-Dimethylcyclopentyl)Cyclohexane-1-Carboxylic Acid represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse applications. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of organic chemistry and pharmacology.